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Compound of Interest

Compound Name: Microline

CAS No.: 60958-71-6

Cat. No.: B14602288

Get Quote

In the dynamic environment of research and drug development, the term "Microline" can refer

to several distinct products. Pinpointing the exact substance is crucial for implementing the

correct safety protocols. This guide provides essential safety and logistical information for the

most probable interpretations of "Microline" in a laboratory context: a chemical disinfectant, a

mineral, and general microbiological materials.

"Micro-Kill R2": A Disinfectant Cleaner
"Micro-Kill R2" is a disinfectant cleaner that requires specific handling procedures to ensure

user safety. It is noted to cause eye irritation and may be harmful if inhaled over prolonged

periods.
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PPE/Control Specification Purpose

Eye/Face Protection
Safety glasses with side

shields are recommended.

To protect against potential

splashes and eye contact.

Hand Protection
Suitable protective gloves for

prolonged contact.

To prevent skin irritation with

extended use.

Ventilation
General ventilation is normally

adequate.

To minimize the risk of

prolonged inhalation.

Eyewash Station
Provide an eyewash station in

the work area.

For immediate rinsing in case

of eye contact.

Handling and Disposal Procedures
Handling:

Avoid contact with eyes.

Avoid prolonged exposure.

Ensure adequate ventilation is present.

Always wear the appropriate personal protective equipment.

Do not mix with other chemicals, especially strong acids and oxidizing agents, as it can react

violently.

Store in the original, tightly closed container.

Disposal:

Do not empty into drains.

For small spills, wipe up with an absorbent material like a cloth or fleece.

Clean the spill surface thoroughly to remove any residual contamination.

Spilled material should never be returned to its original container.
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Dispose of waste as per Section 13 of the Safety Data Sheet (SDS), following local and

national regulations.

Emergency Workflow: Eye Contact

Eye Contact Occurs
Immediately rinse eyes
cautiously with water for

several minutes.

Remove contact lenses,
if present and easy to do. Continue rinsing. Seek medical advice/

attention if irritation persists. Resolution

Click to download full resolution via product page

Caption: Emergency procedure for eye contact with Micro-Kill R2.

"Microcline": A Naturally Occurring Mineral
Microcline is a potassium feldspar mineral. In a laboratory setting, it is often handled as a solid

chunk or powder, which presents a risk of dust formation.
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PPE/Control Specification Purpose

Eye/Face Protection

Wear safety glasses with side-

shields (or goggles) that

comply with OSHA or

European Standard EN166.[1]

To protect eyes from dust

particles.

Hand Protection
Wear appropriate protective

gloves.
To prevent skin contact.

Body Protection
Wear personal protective

equipment/face protection.[2]

To avoid contact with skin,

eyes, and clothing.[2]

Respiratory Protection

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149

when necessary.[1]

To prevent inhalation of dust.

Ventilation
Ensure adequate ventilation,

especially in confined areas.[1]
To control dust levels in the air.

Handling and Disposal Procedures
Handling:

Handle in accordance with good industrial hygiene and safety practices.[2]

Avoid the formation of dust.[2]

Avoid ingestion and inhalation.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands before breaks and after work.[2]

Store in a dry, cool, and well-ventilated place with containers tightly closed.[1]

Disposal:

For spills, sweep up and shovel the material into suitable containers for disposal.[2]
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Avoid creating dust during cleanup.[2]

Dispose of the material in accordance with local, state, and federal regulations.

Workflow for Handling Solid Microcline

Preparation

Handling

Post-Handling

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure adequate ventilation

Handle Microcline,
avoiding dust formation

Store in a tightly closed
container in a dry, cool,

well-ventilated area

Clean work area

Doff PPE

Wash hands thoroughly
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Caption: Standard procedure for handling solid Microcline.

General Safety in a Microbiology Laboratory
Given the prefix "micro," it's plausible that "Microline" could be a brand name for a product

used in microbiology. In the absence of a specific SDS, general best practices for microbiology

labs should be followed.

Standard Personal Protective Equipment (PPE)
PPE Specification Purpose

Lab Coat

A buttoned lab coat, gown, or

smock should be worn at all

times.[3]

To protect clothing and skin

from contamination.

Gloves

Disposable gloves appropriate

for the biological agents being

handled.[3]

To prevent direct contact with

infectious materials.

Eye/Face Protection

Safety glasses, goggles, or a

face shield should be used.[4]

[5]

To protect against splashes,

aerosols, and accidental

inoculation.

Footwear
Closed-toed shoes are

mandatory.[4][5]

To protect feet from spills and

falling objects.

Standard Operating and Disposal Procedures
Operational Plan:

Restrict Access: Limit laboratory access to authorized personnel.[6]

Personal Hygiene: Do not eat, drink, smoke, or apply cosmetics in the lab.[6] Wash hands

thoroughly before and after working with microorganisms.

Aseptic Technique: Perform all aseptic testing under a Laminar Air Flow (LAF) bench or in a

Biosafety Cabinet.[4][7]
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Decontamination: Disinfect work surfaces before and after use with a suitable disinfectant,

such as 70% ethanol or a 10% bleach solution.

Spill Management: In case of a spill, cover the area with a disinfectant and absorbent

material. Allow sufficient contact time before cleaning up and disposing of the waste in a

biohazard bag.

Disposal Plan:

All contaminated materials, including used gloves, caps, and masks, should be placed in

autoclavable biohazard bags.[7]

Decontaminate all biohazardous waste, typically by autoclaving, before final disposal.

Used sharps must be placed in puncture-resistant containers.[3]

Logical Flow of a Standard Microbiological Workflow
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Caption: General workflow for safe practices in a microbiology lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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